2-(4,5,6,7-Tetrachloro-1,3-dioxoisoindolin-2-yl)succinic acid

• Molecular Formula: C12H5Cl4NO6
• Molecular Weight: 401 g/mol
• IUPAC Name: 2-(4,5,6,7-tetrachloro-1,3-dioxoisoindol-2-yl)butanedioic acid
• InChI: InChI=1S/C12H5Cl4NO6/c13-6-4-5(7(14)9(16)8(6)15)11(21)17(10(4)20)2(12(22)23)1-3(18)19/h2H,1H2,(H,18,19)(H,22,23)
• InChI Key: FVYSVNOJWDABMF-UHFFFAOYSA-N
• SMILES: C(C(C(=O)O)N1C(=O)C2=C(C1=O)C(=C(C(=C2Cl)Cl)Cl)Cl)C(=O)O

Description

2-(4,5,6,7-Tetrachloro-1,3-dioxoisoindolin-2-yl)succinic acid, also known as TCS, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. TCS is a white crystalline powder that is soluble in water and organic solvents. It has been found to have several properties that make it useful in scientific research.

Mechanism of Action

The mechanism of action of 2-(4,5,6,7-Tetrachloro-1,3-dioxoisoindolin-2-yl)succinic acid is not fully understood, but it is believed to act as an inhibitor of enzymes involved in metabolic pathways. 2-(4,5,6,7-Tetrachloro-1,3-dioxoisoindolin-2-yl)succinic acid has been found to inhibit the activity of several enzymes, including malate dehydrogenase and lactate dehydrogenase.
Biochemical and Physiological Effects:
2-(4,5,6,7-Tetrachloro-1,3-dioxoisoindolin-2-yl)succinic acid has been found to have several biochemical and physiological effects. It has been shown to induce oxidative stress and DNA damage in cells. 2-(4,5,6,7-Tetrachloro-1,3-dioxoisoindolin-2-yl)succinic acid has also been found to disrupt mitochondrial function and alter cellular metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4,5,6,7-Tetrachloro-1,3-dioxoisoindolin-2-yl)succinic acid in lab experiments is its ability to act as a fluorescent probe for the detection of proteins and DNA. 2-(4,5,6,7-Tetrachloro-1,3-dioxoisoindolin-2-yl)succinic acid is also relatively easy to synthesize and purify. However, one limitation of using 2-(4,5,6,7-Tetrachloro-1,3-dioxoisoindolin-2-yl)succinic acid is its potential toxicity, which could limit its use in certain experiments.

Future Directions

There are several future directions for research involving 2-(4,5,6,7-Tetrachloro-1,3-dioxoisoindolin-2-yl)succinic acid. One area of interest is the development of new methods for the synthesis and purification of 2-(4,5,6,7-Tetrachloro-1,3-dioxoisoindolin-2-yl)succinic acid. Another area of interest is the investigation of the mechanism of action of 2-(4,5,6,7-Tetrachloro-1,3-dioxoisoindolin-2-yl)succinic acid, and its potential use as an inhibitor of enzymes involved in metabolic pathways. Additionally, research could focus on the potential applications of 2-(4,5,6,7-Tetrachloro-1,3-dioxoisoindolin-2-yl)succinic acid in the fields of environmental monitoring and catalysis.

Synthesis Methods

2-(4,5,6,7-Tetrachloro-1,3-dioxoisoindolin-2-yl)succinic acid can be synthesized through a multistep process involving the reaction of maleic anhydride with phosgene, followed by the reaction of the resulting acid chloride with 4,5,6,7-tetrachloroisatoic anhydride. The product is then purified through crystallization and recrystallization.

Scientific Research Applications

2-(4,5,6,7-Tetrachloro-1,3-dioxoisoindolin-2-yl)succinic acid has been found to have several applications in scientific research. It has been used as a fluorescent probe for the detection of proteins and DNA. 2-(4,5,6,7-Tetrachloro-1,3-dioxoisoindolin-2-yl)succinic acid has also been used as a catalyst in organic synthesis reactions, and as a reagent for the determination of trace amounts of metals in environmental samples.